Cas no 898779-28-7 (2-(3,4-Dimethylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene)

• Product Name: 2-(3,4-Dimethylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene
• CAS No: 898779-28-7
• MF: C₁₆H₁₆O₃S
• MW: 288.361443519592
• MDL: MFCD07699182
• CID: 873615
• PubChem ID: 24723543
• Update Time: 2025-05-21

2-(3,4-Dimethylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene Chemical and Physical Properties

Names and Identifiers

• (3,4-dimethylphenyl)-[5-(1,3-dioxolan-2-yl)thiophen-2-yl]methanone
• 2-(3,4-DIMETHYLBENZOYL)-5-(1,3-DIOXOLAN-2-YL)THIOPHENE
• 2-(2,2,2-TRIFLUOROETHOXY)PHENYLBORONIC ACID
• DTXSID50641982
• 898779-28-7
• 2-[5-(3,4-DIMETHYLBENZOYL)THIOPHEN-2-YL]-1,3-DIOXOLANE
• (3,4-Dimethylphenyl)[5-(1,3-dioxolan-2-yl)thiophen-2-yl]methanone
• AKOS016018625
• MFCD07699182
• 2-(3,4-Dimethylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene

• MDL： MFCD07699182
• Inchi： 1S/C16H16O3S/c1-10-3-4-12(9-11(10)2)15(17)13-5-6-14(20-13)16-18-7-8-19-16/h3-6,9,16H,7-8H2,1-2H3
• InChI Key： ZAAZPLQLZPHNTA-UHFFFAOYSA-N
• SMILES： S1C(C(C2C=CC(C)=C(C)C=2)=O)=CC=C1C1OCCO1

Computed Properties

• Exact Mass: 288.08200
• Monoisotopic Mass: 288.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 479.5±45.0 °C at 760 mmHg
• Flash Point: 243.8±28.7 °C
• Refractive Index: 1.589
• PSA: 63.77000
• LogP: 3.64130
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(3,4-Dimethylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(3,4-Dimethylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene

Comprehensive Overview of 2-(3,4-Dimethylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene (CAS No. 898779-28-7)

2-(3,4-Dimethylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene (CAS No. 898779-28-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and organic synthesis. This compound, characterized by its unique thiophene and benzoyl functional groups, exhibits versatile applications in drug development and advanced material design. Its molecular structure, which includes a 1,3-dioxolane ring, contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The growing interest in 2-(3,4-Dimethylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene is driven by its potential role in the development of novel therapeutics and functional materials. Researchers are particularly intrigued by its ability to act as a building block for more complex molecules, which could lead to breakthroughs in cancer treatment, neurodegenerative disease research, and antiviral drug discovery. The compound's CAS No. 898779-28-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific studies.

In the context of sustainable chemistry, 2-(3,4-Dimethylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene aligns with the global push for green synthesis and eco-friendly chemical processes. Its synthesis often involves catalytic methods that minimize waste and reduce energy consumption, addressing the increasing demand for environmentally responsible research practices. This aspect resonates with the broader scientific community's focus on sustainability and circular economy principles.

Another area of interest is the compound's potential in optoelectronic applications. The thiophene moiety, combined with the benzoyl group, suggests possible utility in organic semiconductors and light-emitting diodes (LEDs). As the demand for flexible electronics and next-generation displays grows, 2-(3,4-Dimethylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene could play a pivotal role in advancing these technologies.

From a pharmacological perspective, the compound's structural features make it a candidate for drug repurposing and targeted therapy. Its bioavailability and metabolic stability are subjects of ongoing research, with scientists exploring its interactions with biological targets such as enzymes and receptors. This aligns with the current trend of personalized medicine and precision healthcare, where tailored treatments are developed based on individual genetic profiles.

The synthesis and characterization of 2-(3,4-Dimethylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene often involve advanced techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods ensure the compound's purity and confirm its structural integrity, which is critical for its application in high-stakes industries like pharmaceuticals and electronics.

In summary, 2-(3,4-Dimethylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene (CAS No. 898779-28-7) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its relevance to drug discovery, material science, and sustainable chemistry ensures its continued prominence in research and industrial applications. As scientific inquiry progresses, this compound is likely to remain at the forefront of innovation, addressing some of the most pressing challenges in modern science and technology.